Cas no 1094702-34-7 (5-(trifluoromethyl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(trifluoromethyl)-1,2-oxazole-4-carboxylic acid
• CAS No: 1094702-34-7
• MF: C₅H₂F₃NO₃
• MW: 181.069491863251
• MDL: MFCD11620299
• CID: 1011046
• PubChem ID: 20222357
• Update Time: 2025-04-20

5-(trifluoromethyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(trifluoromethyl)isoxazole-4-carboxylic acid
• 5-Trifluoromethyl-isoxazole-4-carboxylic acid
• 5-(trifluoromethyl)-1,2-oxazole-4-carboxylic acid
• DB-397684
• MFCD11620299
• CS-0342344
• 1094702-34-7
• SCHEMBL3546726
• XDUARVBJHGGPEP-UHFFFAOYSA-N
• SB30630
• AKOS016370549
• 5-(Trifluoromethyl)-4-isoxazolecarboxylic acid
• 5-(Trifluoromethyl)isoxazole-4-carboxylicacid
• A906526
• G85061

• MDL： MFCD11620299
• Inchi： 1S/C5H2F3NO3/c6-5(7,8)3-2(4(10)11)1-9-12-3/h1H,(H,10,11)
• InChI Key： XDUARVBJHGGPEP-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)C=NO1)(F)F

Computed Properties

• Exact Mass: 180.99867741g/mol
• Monoisotopic Mass: 180.99867741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 278.2±40.0 °C at 760 mmHg
• Flash Point: 122.0±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-(trifluoromethyl)-1,2-oxazole-4-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C